![molecular formula C17H16F3N3O B4654622 1-isonicotinoyl-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B4654622.png)
1-isonicotinoyl-4-[3-(trifluoromethyl)phenyl]piperazine
Overview
Description
1-Isonicotinoyl-4-[3-(trifluoromethyl)phenyl]piperazine (ITPP) is a small molecule that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and sports. ITPP is a synthetic allosteric effector of hemoglobin that enhances oxygen release to tissues, making it a promising therapeutic agent for conditions associated with hypoxia.
Mechanism of Action
1-isonicotinoyl-4-[3-(trifluoromethyl)phenyl]piperazine binds to hemoglobin and stabilizes the tense (T) state, which has a lower affinity for oxygen. This allosteric effect enhances oxygen release to tissues, as hemoglobin molecules are more likely to release oxygen in the presence of this compound.
Biochemical and Physiological Effects:
This compound has been shown to increase oxygen delivery to tissues, leading to improved tissue oxygenation and reduced hypoxia-related damage. It has also been shown to improve exercise endurance and performance by increasing oxygen delivery to muscles.
Advantages and Limitations for Lab Experiments
1-isonicotinoyl-4-[3-(trifluoromethyl)phenyl]piperazine is a useful tool for studying the effects of improved tissue oxygenation in various experimental models. However, its potential toxicity and limited solubility in water can be a challenge for its use in some experiments.
Future Directions
1. Development of 1-isonicotinoyl-4-[3-(trifluoromethyl)phenyl]piperazine analogs with improved solubility and bioavailability.
2. Investigation of the potential use of this compound in the treatment of ischemic stroke and other hypoxia-related conditions.
3. Development of this compound-based therapies for sickle cell disease and other hemoglobinopathies.
4. Investigation of the potential use of this compound as a performance-enhancing agent in sports.
5. Study of the effects of this compound on tissue oxygenation and metabolism in various experimental models.
In conclusion, this compound is a promising small molecule with potential applications in various fields, including medicine, agriculture, and sports. Its ability to enhance oxygen delivery to tissues makes it a useful tool for studying the effects of improved tissue oxygenation in various experimental models. However, its potential toxicity and limited solubility in water can be a challenge for its use in some experiments. Further research is needed to fully explore the potential applications of this compound and its analogs.
Scientific Research Applications
1-isonicotinoyl-4-[3-(trifluoromethyl)phenyl]piperazine has been extensively studied for its potential applications in medicine. It has been shown to improve oxygen delivery to tissues, making it a promising therapeutic agent for conditions associated with hypoxia, such as ischemic stroke, cancer, and sickle cell disease. This compound has also been studied for its potential use as an enhancer of athletic performance, as it can increase oxygen delivery to muscles during exercise.
properties
IUPAC Name |
pyridin-4-yl-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F3N3O/c18-17(19,20)14-2-1-3-15(12-14)22-8-10-23(11-9-22)16(24)13-4-6-21-7-5-13/h1-7,12H,8-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNRDXPQMPMBPLU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F3N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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